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Compound of Interest

Compound Name: Anthopleurin C

Cat. No.: B1516719

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of
Anthopleurin C (AP-C), a polypeptide toxin isolated from the sea anemone Anthopleura
elegantissima. The information is intended to ensure the integrity of the toxin for experimental
purposes and to minimize risks to laboratory personnel.

Introduction

Anthopleurin C is a potent cardiotonic and neurotoxic polypeptide that acts as a modulator of
voltage-gated sodium channels (Nav). Like other sea anemone toxins, AP-C binds to site 3 of
the channel, slowing its inactivation. This leads to a prolonged influx of sodium ions during an
action potential, resulting in a positive inotropic effect on cardiac muscle and increased
excitability in neurons. These properties make Anthopleurin C a valuable tool for studying the
structure and function of sodium channels and for investigating potential therapeutic
applications in cardiovascular and neurological disorders.

Toxin Characteristics

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1516719?utm_src=pdf-interest
https://www.benchchem.com/product/b1516719?utm_src=pdf-body
https://www.benchchem.com/product/b1516719?utm_src=pdf-body
https://www.benchchem.com/product/b1516719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Source Anthopleura elegantissima [1]
Molecular Weight ~5.5 kDa [1]
Amino Acid Residues 47 [1]
Structure Contains three disulfide bonds [2]

_ _ Delays inactivation of voltage-
Mechanism of Action ) [2]
gated sodium channels

Handling and Safety Precautions

Anthopleurin C is a potent toxin and should be handled with extreme care in a laboratory
setting.

3.1. Personal Protective Equipment (PPE)

Gloves: Wear two pairs of nitrile gloves at all times when handling the lyophilized powder or
solutions.

Lab Coat: A dedicated lab coat should be worn.

Eye Protection: Safety glasses or goggles are mandatory.

Respiratory Protection: When handling the lyophilized powder, work in a certified chemical
fume hood or a biological safety cabinet to avoid inhalation.

3.2. Laboratory Practices

o Designated Area: All work with Anthopleurin C should be conducted in a designated and
clearly marked area of the laboratory.

e Avoid Aerosolization: Handle the lyophilized powder carefully to minimize aerosol formation.

o Spill Management: In case of a spill, immediately decontaminate the area with a 10% bleach
solution, followed by a thorough wash with soap and water. Absorbent materials used for
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cleanup should be treated as hazardous waste.

o Waste Disposal: All materials that come into contact with Anthopleurin C, including pipette
tips, tubes, and gloves, should be disposed of as hazardous chemical waste.[3][4] Liquid
waste can be inactivated by treating with 10% bleach for at least 30 minutes before disposal
according to institutional guidelines.[4]

Storage and Stability
4.1. Lyophilized Powder
e Long-term Storage: Store lyophilized Anthopleurin C at -20°C for up to several years.[5]

o Short-term Storage: For periods of a few weeks, the lyophilized powder can be stored at
4°C.[5]

» Desiccation: Keep the vial tightly sealed and stored in a desiccator to prevent moisture
absorption.

4.2. Reconstituted Solutions
o Short-term Storage: Reconstituted solutions can be stored at 4°C for up to a week.

e Long-term Storage: For longer-term storage, aliquot the reconstituted solution into single-use
volumes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[5]

4.3. Stability
Condition Stability Reference
Stable in aqueous solutions
pH with a pH range of 1.0 - 8.0. [6]

Activity is lost at pH > 8.0.

Stable for months at 4°C.

Temperature (Aqueous o )
Degradation increases with

Solution)
higher temperatures.
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Reconstitution Protocol

5.1. Materials

Lyophilized Anthopleurin C vial

Sterile, high-purity water or a suitable buffer (e.g., Phosphate-Buffered Saline, PBS)

Sterile, non-pyrogenic polypropylene tubes

Calibrated micropipettes with sterile tips

5.2. Procedure

Equilibrate: Allow the vial of lyophilized Anthopleurin C to equilibrate to room temperature
before opening to prevent condensation.[7]

o Centrifuge: Briefly centrifuge the vial to ensure the powder is at the bottom.

e Add Solvent: Using a sterile pipette, slowly add the desired volume of sterile water or buffer
to the vial. To avoid frothing and potential denaturation, gently run the solvent down the side
of the vial.[8]

o Dissolve: Gently swirl the vial or pipette the solution up and down to ensure the peptide is
fully dissolved. Do not vortex or shake vigorously.[9]

» Aliquot: For storage, aliquot the reconstituted solution into smaller, single-use volumes in
sterile polypropylene tubes.

Experimental Protocols
6.1. Electrophysiological Recording of Sodium Currents

This protocol provides a general framework for studying the effects of Anthopleurin C on
voltage-gated sodium channels in cultured cells (e.g., HEK293 cells expressing a specific Nav
channel isoform or primary neurons).

6.1.1. Cell Preparation
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Culture cells on glass coverslips suitable for electrophysiological recording.

On the day of recording, transfer a coverslip to the recording chamber on the stage of an
inverted microscope.

Continuously perfuse the cells with an external recording solution.

6.1.2. Solutions

External Solution (example): 140 mM NaCl, 5 mM KCI, 2 mM CaClz, 1 mM MgClz, 10 mM
HEPES, 10 mM Glucose. Adjust pH to 7.4 with NaOH.

Internal (Pipette) Solution (example): 140 mM CsF, 10 mM NaCl, 1 mM EGTA, 10 mM
HEPES. Adjust pH to 7.2 with CsOH.

Anthopleurin C Stock Solution: Prepare a concentrated stock solution (e.g., 1 mM) in sterile
water and store at -20°C.

Working Solution: On the day of the experiment, dilute the stock solution to the desired final
concentration in the external recording solution.

6.1.3. Recording Procedure

Establish a whole-cell patch-clamp configuration using a borosilicate glass pipette with a
resistance of 2-5 MQ when filled with the internal solution.

Hold the cell membrane potential at a hyperpolarized level (e.g., -100 mV) to ensure all
sodium channels are in the closed state.

Apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV in 10 mV
increments) to elicit sodium currents.

Record baseline sodium currents in the absence of the toxin.

Perfuse the cell with the external solution containing the desired concentration of
Anthopleurin C.
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o After a few minutes of perfusion to allow for toxin binding, repeat the voltage-step protocol to
record sodium currents in the presence of the toxin.

o To assess recovery, perfuse the cell with the toxin-free external solution.
6.2. Data Analysis
o Measure the peak inward current at each voltage step.

e Analyze the kinetics of current inactivation by fitting the decay phase of the current to an
exponential function. Anthopleurin C is expected to significantly slow the rate of
inactivation.[10]

o Construct current-voltage (I-V) and conductance-voltage (G-V) relationships to assess
changes in channel activation.

e Analyze the voltage-dependence of steady-state inactivation by applying a series of pre-
pulses to different potentials before a test pulse.

Quantitative Data

7.1. Toxicity
Toxin Animal Model Route LDso Reference
APE 2-1 Shore crab
(identical to AP- (Carcinus i.m. 1 pg/kg [1]
C) maenas)
AETX Il Crab - 0.53 ug/kg [11]
AETX Il Crab - 0.28 pg/kg [11]

Note: Data for mammalian toxicity of Anthopleurin C is not readily available. Handle with
extreme caution.

7.2. Electrophysiological Effects of Related Anthopleurins (Anthopleurin-A)
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Parameter Control After Ap-A Cell Type Reference
Peak
Conductance- Canine Cardiac
- -25+1.7mV o [10]

Voltage (V1/2) Purkinje Cells
Shift
Steady-State ) ]

T Canine Cardiac
Inactivation (V1/ - +1.9+ 0.8 mV o [10]

) Purkinje Cells
2) Shift
Inactivation Time Guinea Pig
Constant (1) at 0 0.6+£0.1ms 10.2+1.5ms Ventricular [12]
mV Myocytes
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Caption: Mechanism of Anthopleurin C action on voltage-gated sodium channels.
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Caption: Workflow for electrophysiological analysis of Anthopleurin C effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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